Cas no 649550-65-2 (1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)-)

1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)- structure
649550-65-2 structure
Product Name:1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)-
CAS No:649550-65-2
MF:C18H12N2O2
MW:288.300084114075
CID:411558
PubChem ID:68972659
Update Time:2025-04-19

1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 1-(4-quinolinyl)-
    • 1-quinolin-4-ylindole-3-carboxylic acid
    • DTXSID50739439
    • 649550-65-2
    • UNGJBXJODSHQHP-UHFFFAOYSA-N
    • 1-(Quinolin-4-yl)-1H-indole-3-carboxylic acid
    • SCHEMBL4244849
    • 3-carboxy-1-(quinol-4-yl)-1H-indole
    • Inchi: 1S/C18H12N2O2/c21-18(22)14-11-20(16-8-4-2-5-12(14)16)17-9-10-19-15-7-3-1-6-13(15)17/h1-11H,(H,21,22)
    • InChI Key: UNGJBXJODSHQHP-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C2C=CN=C3C=CC=CC=23)C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 288.08996
  • Monoisotopic Mass: 288.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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